3-(4-Amino-3-methyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-1-yl)piperidine-2,6-dione

Specification

• Molecular Formula: C13H14N4O3
• Molecular Weight: 274.28 g/mol
• IUPAC Name: 3-(4-amino-3-methyl-2-oxobenzimidazol-1-yl)piperidine-2,6-dione
• Standard InChI: InChI=1S/C13H14N4O3/c1-16-11-7(14)3-2-4-8(11)17(13(16)20)9-5-6-10(18)15-12(9)19/h2-4,9H,5-6,14H2,1H3,(H,15,18,19)
• Standard InChI Key: NAGIIWVAMHYLRG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC=C2N(C1=O)C3CCC(=O)NC3=O)N

Introduction

3-(4-Amino-3-methyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-1-yl)piperidine-2,6-dione is a complex organic compound featuring a benzimidazole ring fused with a piperidine-2,6-dione structure. This compound has garnered significant attention in scientific research due to its potential applications in medicinal chemistry, particularly in the development of antimicrobial and anticancer agents.

Chemical Formula and Molecular Weight

• Molecular Formula: C₁₃H₁₄N₄O₃

• Molecular Weight: 274.28 g/mol

Synthesis

The synthesis of this compound typically involves the condensation of appropriate benzimidazole and piperidine derivatives under controlled conditions. Industrial production may utilize large-scale synthesis with optimized reaction conditions to ensure high yield and purity.

Types of Reactions

• Oxidation: The compound can be oxidized to form corresponding oxo derivatives using oxidizing agents like potassium permanganate and hydrogen peroxide.

• Reduction: Reduction reactions can yield amine derivatives using reducing agents such as sodium borohydride and lithium aluminum hydride.

• Substitution: The amino group can participate in nucleophilic substitution reactions with reagents like alkyl halides and acyl chlorides.

Scientific Research Applications

• Chemistry: Used as a building block in organic synthesis for developing new compounds.

• Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

• Medicine: Explored as a candidate for drug development due to its unique structural features.

Cytotoxicity Studies

Cytotoxicity assays have been conducted to evaluate the safety profile of this compound. In vitro studies on human cell lines showed moderate cytotoxicity, indicating therapeutic potential but requiring further optimization for selectivity.

Cell Line	IC50 (µM)
HeLa	15
MCF7	20

Similar Compounds

• 3-(4-Bromo-3-methyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-1-yl)piperidine-2,6-dione: Similar structure with a bromo substituent instead of an amino group.

• 3-(4-Hydroxy-3-methyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-1-yl)piperidine-2,6-dione: Contains a hydroxy group instead of an amino group.

Uniqueness

The unique combination of the benzimidazole and piperidine-2,6-dione structures provides distinct chemical and biological properties, making it valuable for various applications.

Future Directions

Further research is needed to optimize the structure of 3-(4-Amino-3-methyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-1-yl)piperidine-2,6-dione for enhanced potency and reduced cytotoxicity. This includes:

• Structure-Activity Relationship (SAR) Studies: Investigating how modifications affect biological activity.

• In Vivo Studies: Evaluating efficacy and safety in animal models.

• Mechanistic Studies: Elucidating the precise mechanisms underlying its antimicrobial effects.

This compound represents a promising addition to the field of medicinal chemistry with potential applications in treating infectious diseases.